Androstane

Specification

• CAS No.: 24887-75-0
• Molecular Formula: C19H32
• Molecular Weight: 260.5 g/mol
• IUPAC Name: (8S,9S,10S,13S,14S)-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene
• Standard InChI: InChI=1S/C19H32/c1-18-11-5-7-16(18)15-9-8-14-6-3-4-12-19(14,2)17(15)10-13-18/h14-17H,3-13H2,1-2H3/t14?,15-,16-,17-,18-,19-/m0/s1
• Standard InChI Key: QZLYKIGBANMMBK-FZFXZXLVSA-N
• Isomeric SMILES: C[C@@]12CCC[C@H]1[C@@H]3CCC4CCCC[C@@]4([C@H]3CC2)C
• SMILES: CC12CCCC1C3CCC4CCCCC4(C3CC2)C
• Canonical SMILES: CC12CCCC1C3CCC4CCCCC4(C3CC2)C
• Melting Point: 64.625 °C

Introduction

Definition and Classification

Androstane is a C19 steroidal hydrocarbon with a gonane core structure. It exists as either of two isomers, known as 5α-androstane and 5β-androstane, which differ in their stereochemistry at the C-5 position. As a basic skeletal structure, androstane serves as the parent compound from which all androgens are derived. Androstanes are classified as steroid derivatives with carbon atoms present at positions 1 through 19, distinguishing them from other steroid subclasses with different carbon counts.

The significance of androstane extends beyond its structural role in hormone biochemistry. The compound has become increasingly important in pharmaceutical research, particularly in the development of drugs targeting hormonal pathways and metabolic regulation. Understanding the fundamental properties of this compound is essential for researchers in biochemistry, pharmacology, and medicinal chemistry.

Chemical Structure and Properties

Androstane possesses a tetracyclic structure consisting of three six-membered rings and one five-membered ring, arranged in a specific conformation that provides the basic framework for numerous steroid hormones. The molecular formula of androstane is C19H32, with a calculated molecular weight of 260.4574 g/mol.

Table 1 presents the key physical and chemical properties of androstane:

Property	Value
Molecular Formula	C19H32
Molecular Weight	260.4574 g/mol
CAS Registry Number (general)	24887-75-0
CAS Registry Number (5α-isomer)	438-22-2
European Community Number	207-116-2
Melting Point (5α-isomer)	403 K (130°C)

The chemical structure of androstane provides a versatile scaffold that can be modified at various positions to create diverse derivatives with different biological activities. These modifications typically involve the addition of functional groups such as hydroxyl, ketone, or more complex moieties that can dramatically alter the compound's pharmacological properties.

Isomers of Androstane

The two primary isomeric forms of androstane—5α-androstane and 5β-androstane—differ in their stereochemistry at the C-5 position, resulting in distinct three-dimensional structures and biological properties.

5α-Androstane

5α-Androstane (CAS: 438-22-2) is characterized by the hydrogen atom at position C-5 being in the alpha configuration (below the plane of the ring), resulting in a relatively planar ring system where rings A and B adopt a trans conformation. This isomer is also known by several synonyms, including Aetioallocholan, Etioallocholane, 5α-Androstan, and NSC 49000.

The 5α-androstane isomer is particularly significant as it serves as the structural foundation for numerous biologically active androgens. Remarkably, 5α-androstane itself has been reported to demonstrate androgenic activity despite lacking oxygen-containing functional groups typically associated with hormonal activity. This suggests that the basic carbon skeleton may have intrinsic biological activity, though considerably less potent than its functionalized derivatives.

5β-Androstane

In 5β-androstane, the hydrogen at the C-5 position is in the beta configuration (above the plane of the ring), creating a bent or "kinked" structure in the A ring. This conformational difference results in distinct biological and physicochemical properties compared to the 5α isomer.

The structural differences between these isomers are crucial for understanding structure-activity relationships in steroid biology, as even subtle configurational changes can dramatically alter biological functions and receptor interactions. The trans (5α) versus cis (5β) junction between rings A and B creates fundamentally different three-dimensional shapes that influence how these molecules interact with biological targets.

Biological Significance

The Constitutive Androstane Receptor

One of the most significant biological connections to androstane is the constitutive androstane receptor (CAR), a nuclear receptor predominantly expressed in the liver. CAR functions as a key regulator of xenobiotic metabolism and energy homeostasis. This receptor belongs to the nuclear receptor family and is formally designated as NR1I3 (nuclear receptor subfamily 1, group I, member 3).

The constitutive androstane receptor is involved in:

• Regulation of drug-metabolizing enzymes, particularly cytochrome P450 enzymes such as CYP2B6 and CYP3A4, which metabolize approximately 25% and 50% of marketed drugs, respectively.

• Xenobiotic and endobiotic detoxification processes.

• Energy metabolism regulation, including the modulation of gluconeogenesis and lipogenesis.

• Tumor progression and potential suppression mechanisms.

• Bile acid regulation and bilirubin metabolism.

The CAR receptor derives its name from its interaction with certain androstane derivatives that can modulate its activity. Specifically, androstanol and androstenol were among the first compounds identified as inhibitors of CAR basal activity.

Metabolic Functions

Recent research has implicated CAR in energy metabolism, suggesting potential therapeutic applications for CAR modulators in metabolic diseases like type 2 diabetes and obesity. The receptor plays a critical role at the intersection of detoxification and energy metabolism, highlighting its versatility in maintaining physiological homeostasis.

CAR regulates several key metabolic processes, including:

• Gluconeogenesis (formation of glucose from non-carbohydrate substrates)

• Lipogenesis (formation of fatty acids and triglycerides)

• Bile acid metabolism and transport

• Expression of key lipogenic genes, such as fatty acid synthase (Fasn)

• Enzymes that limit lipid catabolism, such as carnitine palmitoyl transferase 1A (Cpt1a)

Activation of CAR has been associated with lipid accumulation in the liver, demonstrating its complex role in hepatic metabolism and potential implications for fatty liver disease.

Pharmacology of Androstane and Derivatives

The pharmacological significance of androstane stems primarily from its derivatives and their interactions with biological systems. These compounds exhibit a range of activities that make them valuable in both research and therapeutic applications.

Androgenic Activity

As mentioned previously, 5α-androstane has been reported to exhibit androgenic activity despite lacking oxygen-containing functional groups typically associated with hormonal activity. This suggests that the basic carbon skeleton itself may interact with androgen receptors, though with lower potency than functionalized derivatives.

More commonly, androstane derivatives with specific functional groups serve as important hormones or hormone precursors. For instance, androstenedione (androst-4-ene-3,17-dione) is an intermediate endogenous androgen that leads to the biosynthesis of testosterone, in addition to its exogenous administration in dietary supplements.

Side Effects and Toxicity

The administration of androstane derivatives can lead to various side effects, particularly when used as supplements or performance-enhancing substances. For instance, androstenedione administration has been associated with:

• In males: reduced sperm count, impotence, gynecomastia, and prostate enlargement.

• In females: development of male characteristics such as male pattern baldness, clitomegaly, voice deepening, hirsutism, abnormal menstrual cycles, and increased risk for breast and endometrial cancer.

• In adolescents: premature closure of bone growth plates and early puberty.

These effects highlight the importance of careful regulation of androstane derivatives, particularly those used as supplements or medications.

Derivatives and Analogues

Numerous derivatives of androstane have been synthesized and studied for their biological activities. These modifications typically involve the addition of functional groups at various positions of the basic androstane skeleton.

Common Androstane Derivatives

Some well-documented androstane derivatives include:

Derivative	Molecular Formula	Structural Features
Androstane-3,17-dione	C19H28O2	Ketone groups at positions 3 and 17
Androstenedione	C19H26O2	Precursor of testosterone and estrogen
5α-Androstanediol	C19H32O2	Hydroxyl groups at various positions
Androstanolone	C19H30O2	Also known as dihydrotestosterone

Androstane-3,17-dione (5α-androstane-3,17-dione) is a particularly notable derivative with the molecular formula C19H28O2 and a molecular weight of 288.4244 g/mol. This compound features ketone groups at positions 3 and 17 of the androstane skeleton.

Novel Synthetic Derivatives

Research continues to develop novel androstane derivatives with specific biological activities:

• D-modified heterocyclic androstane derivatives with D-homo lactone, 17α-(pyridine-2''-ylmethyl) or 17(E)-(pyridine-2''-ylmethylidene) moieties have been investigated for anti-cancer properties.

• New androstan derivatives with a heteroatom are being studied as potentially biologically active antiandrogen substances.

• Compounds with pyrazole modifications have shown potential for aromatase binding.

Recent research has identified some promising candidates. For example, an A-homo lactam compound showed significant selectivity against HeLa cervical cancer cell line while sparing non-cancerous kidney MDCK cells. Another compound, an N-formyl lactam derivative, demonstrated strong and isoform-selective binding for estrogen receptor alpha (ERα).

Current Research Applications

Androstane and its derivatives, particularly in relation to the constitutive androstane receptor (CAR), are the subject of extensive ongoing research across multiple fields.

Cancer Research

The role of CAR in cancer, particularly liver cancer, has been a focus of recent studies:

These findings highlight the importance of species-specific research when evaluating the carcinogenic properties of CAR activators and the need for caution when extrapolating results from animal models to humans.

Drug Development and Screening

The Tox21 10,000 compound collection has been used to identify and characterize human CAR activators. This screening has revealed:

• Novel structural clusters of compounds that activate CAR, including nitazoxanide and tenonitrozole.

• Known structural clusters such as flavones and prazoles that interact with CAR.

• New CAR activators including neticonazole, diphenamid, phenothrin, and rimcazole.

• Potential selective CAR activators that don't affect related receptors like the pregnane X receptor (PXR).

Identifying compounds that induce human CAR activation is important for predicting drug-drug interactions and potential therapeutic applications.

Therapeutic Applications in Cancer Treatment

An innovative study has shown that activation of CAR can increase the therapeutic index of the CHOP (cyclophosphamide, doxorubicin, vincristine, and prednisone) regimen in lymphoma treatment:

• CAR activation increases the formation of 4-hydroxycyclophosphamide (4-OH-CPA), the pharmacologically active metabolite of cyclophosphamide.

• In a novel multiorgan coculture system containing human primary hepatocytes, lymphoma cells, and cardiomyocytes, CAR activation enhanced cytotoxicity in lymphoma cells without increasing toxicity to cardiomyocytes.

• Synergistic anticancer effects were observed between the CAR activator CITCO and CHOP, allowing for comparable antineoplastic activity at significantly reduced drug concentrations, thereby attenuating cardiotoxicity.

This research suggests a promising strategy for improving the efficacy and safety of chemotherapy regimens through selective modulation of drug metabolism.